2-Hydroxy-4-methylpentanoic acid
2-Hydroxy-4-methylpentanoic acid
2-hydroxy-4-methylvaleric acid is a valeric acid derivative having a hydroxy substituent at the 2-position and a methyl substituent at the 4-position; an alpha-hydroxy analogue of leucine. A bacterial metabolite, it has also been isolated from amniotic fluid, was found in a patient with dihydrolipoyl dehydrogenase deficiency and is present in the urine of patients with short bowel syndrome. It has a role as a metabolite. It is a 2-hydroxy fatty acid and a branched-chain fatty acid. It is functionally related to a valeric acid. It is a conjugate acid of a 2-hydroxy-4-methylvalerate.
2-Hydroxy-4-methylvaleric acid is a natural product found in Drosophila melanogaster, Homo sapiens, and other organisms with data available.
D-Leucic acid is a metabolite found in or produced by Saccharomyces cerevisiae.
2-Hydroxy-4-methylvaleric acid is a natural product found in Drosophila melanogaster, Homo sapiens, and other organisms with data available.
D-Leucic acid is a metabolite found in or produced by Saccharomyces cerevisiae.
Brand Name:
Vulcanchem
CAS No.:
10303-64-7
VCID:
VC20989193
InChI:
InChI=1S/C6H12O3/c1-4(2)3-5(7)6(8)9/h4-5,7H,3H2,1-2H3,(H,8,9)
SMILES:
CC(C)CC(C(=O)O)O
Molecular Formula:
C6H12O3
Molecular Weight:
132.16 g/mol
2-Hydroxy-4-methylpentanoic acid
CAS No.: 10303-64-7
Cat. No.: VC20989193
Molecular Formula: C6H12O3
Molecular Weight: 132.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-hydroxy-4-methylvaleric acid is a valeric acid derivative having a hydroxy substituent at the 2-position and a methyl substituent at the 4-position; an alpha-hydroxy analogue of leucine. A bacterial metabolite, it has also been isolated from amniotic fluid, was found in a patient with dihydrolipoyl dehydrogenase deficiency and is present in the urine of patients with short bowel syndrome. It has a role as a metabolite. It is a 2-hydroxy fatty acid and a branched-chain fatty acid. It is functionally related to a valeric acid. It is a conjugate acid of a 2-hydroxy-4-methylvalerate. 2-Hydroxy-4-methylvaleric acid is a natural product found in Drosophila melanogaster, Homo sapiens, and other organisms with data available. D-Leucic acid is a metabolite found in or produced by Saccharomyces cerevisiae. |
|---|---|
| CAS No. | 10303-64-7 |
| Molecular Formula | C6H12O3 |
| Molecular Weight | 132.16 g/mol |
| IUPAC Name | 2-hydroxy-4-methylpentanoic acid |
| Standard InChI | InChI=1S/C6H12O3/c1-4(2)3-5(7)6(8)9/h4-5,7H,3H2,1-2H3,(H,8,9) |
| Standard InChI Key | LVRFTAZAXQPQHI-UHFFFAOYSA-N |
| SMILES | CC(C)CC(C(=O)O)O |
| Canonical SMILES | CC(C)CC(C(=O)O)O |
| Boiling Point | 249.00 °C. @ 760.00 mm Hg |
| Melting Point | 76.00 °C. @ 760.00 mm Hg |
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